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Compound of Interest

Compound Name:
N-propyl-3-

pyrrolidinemethanamine

Cat. No.: B8541236 Get Quote

Standard Operating Procedure for N-propyl-3-
pyrrolidinemethanamine
For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the safe handling and use

of N-propyl-3-pyrrolidinemethanamine. Due to the limited availability of specific data for this

compound, this standard operating procedure (SOP) is based on the general properties and

hazards of aliphatic amines. A conservative approach is strongly recommended.

Hazard Identification and Chemical Properties
N-propyl-3-pyrrolidinemethanamine is an aliphatic amine. While specific toxicological and

physical hazard data are not readily available for this exact compound, it should be handled

with the same precautions as other chemicals in its class. Aliphatic amines are typically

flammable, corrosive, and can be toxic if ingested, inhaled, or absorbed through the skin.[1][2]

[3]

Assumed Hazards:

Flammable Liquid and Vapor: Vapors may form explosive mixtures with air.[2][3]

Corrosive: Causes severe skin burns and eye damage.[2]
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Toxic: Harmful if swallowed or inhaled. May be harmful in contact with skin.

Irritant: May cause respiratory irritation.

Table 1: Physicochemical Properties of Structurally Similar Amines

Property Propylamine
Di-n-
propylamine

N-propyl-3-
pentanamine
hydrochloride

N-
(phenylmethyl)
-N-propyl-3-
pyrrolidinamin
e

CAS Number 107-10-8[4] 142-84-7[3] 151668-09-6[5]
Not readily

available

Molecular

Formula
C3H9N[4] C6H15N C8H20ClN[5] C14H22N2[6]

Molecular Weight 59.11 g/mol [4] 101.19 g/mol 177.71 g/mol [5] 218.34 g/mol [6]

Boiling Point 47-51 °C[4] 109-110 °C Not available Not available

Flash Point -30 °C[4] 7 °C Not available Not available

Density 0.719 g/mL[4] 0.74 g/mL Not available Not available

Personal Protective Equipment (PPE)
A thorough risk assessment should be conducted before handling this chemical.[7][8] The

following PPE is mandatory:

Eye and Face Protection: Chemical safety goggles and a face shield.

Skin Protection:

Gloves: Compatible chemical-resistant gloves (e.g., nitrile, neoprene). breakthrough times.

Lab Coat: A flame-resistant lab coat is recommended.

Clothing: Long pants and closed-toe shoes are required.
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Respiratory Protection: Work should be conducted in a certified chemical fume hood. If there

is a risk of inhalation exposure, a NIOSH-approved respirator with an organic vapor cartridge

is necessary.[9]

Safe Handling and Storage
3.1. Handling:

All work with N-propyl-3-pyrrolidinemethanamine must be performed in a well-ventilated

chemical fume hood.[1]

Keep away from heat, sparks, open flames, and hot surfaces. - No smoking.[2][3]

Use only non-sparking tools.[2][3]

Take precautionary measures against static discharge. Ground/bond container and receiving

equipment.[2][3]

Avoid contact with skin, eyes, and clothing.[9]

Do not breathe vapors or mists.[2][3]

Wash hands thoroughly after handling.

3.2. Storage:

Store in a cool, dry, and well-ventilated area away from incompatible materials such as

strong oxidizing agents and acids.[2][3][7]

Keep containers tightly closed when not in use.[2][3]

Store in a flammable liquids storage cabinet.

Emergency Procedures
4.1. Spills:

Evacuate the area and restrict access.
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Wear appropriate PPE, including respiratory protection.

Absorb the spill with an inert, non-combustible absorbent material (e.g., sand, vermiculite).

Collect the absorbed material into a sealed, labeled container for hazardous waste disposal.

Ventilate the area and wash the spill site after material pickup is complete.

4.2. First Aid:

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If breathing has

stopped, provide artificial respiration. Seek immediate medical attention.[2][3][9]

Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes while

removing contaminated clothing. Seek immediate medical attention.[9][10]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy

to do. Continue rinsing. Seek immediate medical attention.[2][10]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth

to an unconscious person. Seek immediate medical attention.[2][3]

Waste Disposal
Dispose of waste in accordance with all local, state, and federal regulations. Contact your

institution's environmental health and safety department for specific guidance.

Experimental Protocol: General Procedure for Using
N-propyl-3-pyrrolidinemethanamine as a Reagent
This is a generic protocol and should be adapted for specific experimental needs.

6.1. Materials:

N-propyl-3-pyrrolidinemethanamine

Anhydrous solvent (e.g., dichloromethane, tetrahydrofuran)
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Reaction vessel (e.g., round-bottom flask)

Magnetic stirrer and stir bar

Inert gas supply (e.g., nitrogen, argon)

Syringes and needles

Quenching solution (e.g., saturated aqueous sodium bicarbonate)

Appropriate work-up and purification supplies

6.2. Procedure:

Ensure the reaction setup is clean, dry, and assembled in a chemical fume hood.

Purge the reaction vessel with an inert gas.

Add the desired amount of anhydrous solvent to the reaction vessel via syringe.

Carefully draw the required volume of N-propyl-3-pyrrolidinemethanamine into a syringe

and add it dropwise to the reaction vessel with stirring.

Proceed with the addition of other reagents as required by the specific chemical synthesis.

Monitor the reaction by an appropriate method (e.g., TLC, LC-MS).

Upon completion, quench the reaction by slowly adding the quenching solution.

Proceed with the appropriate aqueous work-up and extraction.

Dry the organic layer, filter, and concentrate the solvent using a rotary evaporator.

Purify the crude product by a suitable method (e.g., column chromatography, distillation).
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Caption: General workflow for handling N-propyl-3-pyrrolidinemethanamine.
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Caption: Hazard overview for aliphatic amines.
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Caption: Decision tree for spill response.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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